- C-H functionalization of heterocycles with triplet carbenes via an unexpected 1,2-alkyl radical migration, ChemRxiv, 2022, 1, 1-12
Cas no 919295-78-6 (1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester)
919295-78-6 structure
Product Name:1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester
CAS No:919295-78-6
MF:C12H12FNO2
MW:221.227586746216
MDL:MFCD13191901
CID:764436
PubChem ID:16099886
Update Time:2024-03-01
1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester
- ethyl 2-(4-fluoro-1H-indol-3-yl)acetate
- Ethyl 4-fluoro-1H-indole-3-acetate (ACI)
- (4-Fluoro-1H-indol-3-yl)acetic acid ethyl ester
-
- MDL： MFCD13191901
- Inchi： 1S/C12H12FNO2/c1-2-16-11(15)6-8-7-14-10-5-3-4-9(13)12(8)10/h3-5,7,14H,2,6H2,1H3
- InChI Key： PYSOOGMMVSEHLW-UHFFFAOYSA-N
- SMILES： O=C(CC1C2C(=CC=CC=2F)NC=1)OCC
Computed Properties
- Exact Mass: 221.08500
- Monoisotopic Mass: 221.08520679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42.1Ų
Experimental Properties
- PSA: 42.09000
- LogP: 2.41260
1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D776920-1g |
Ethyl 4-Fluoroindole-3-acetate |
919295-78-6 | 95% | 1g |
$605 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528652-1g |
Ethyl 2-(4-fluoro-1H-indol-3-yl)acetate |
919295-78-6 | 98% | 1g |
￥4752.00 | 2024-04-25 | |
| eNovation Chemicals LLC | D776920-1g |
Ethyl 4-Fluoroindole-3-acetate |
919295-78-6 | 95% | 1g |
$605 | 2025-02-21 | |
| eNovation Chemicals LLC | D776920-1g |
Ethyl 4-Fluoroindole-3-acetate |
919295-78-6 | 95% | 1g |
$605 | 2025-02-24 | |
| Ambeed | A293868-250mg |
Ethyl 2-(4-fluoro-1H-indol-3-yl)acetate |
919295-78-6 | 97% | 250mg |
$465.0 | 2025-04-15 | |
| Ambeed | A293868-1g |
Ethyl 2-(4-fluoro-1H-indol-3-yl)acetate |
919295-78-6 | 97% | 1g |
$1164.0 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY058707-1g |
Ethyl 4-Fluoroindole-3-acetate |
919295-78-6 | ≥95% | 1g |
¥5109.68 | 2025-04-11 |
1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Tris[2-(2-pyridinyl-κN)phenyl-κC]iridium Solvents: Dichloromethane ; 8 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 15 min, < 0 °C
1.2 Reagents: Zinc chloride Solvents: Ethanol ; 0 °C → rt; 24 h, rt
1.3 Solvents: Toluene ; 24 h, rt
1.2 Reagents: Zinc chloride Solvents: Ethanol ; 0 °C → rt; 24 h, rt
1.3 Solvents: Toluene ; 24 h, rt
Reference
- Discovery and Refinement of a New Structural Class of Potent Peptide Deformylase Inhibitors, Journal of Medicinal Chemistry, 2007, 50(1), 10-20
Production Method 3
Reaction Conditions
1.1 Catalysts: Copper(II) triflate Solvents: Dichloromethane ; > rt; overnight, rt
Reference
- Preparation of indole and indazole derivatives as muscarinic M1 receptor pos. allosteric modulators, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Catalysts: Tris[2-(2-pyridinyl-κN)phenyl-κC]iridium Solvents: Dichloromethane ; 8 h, rt
Reference
- C-H Functionalization of Heterocycles with Triplet Carbenes by means of an Unexpected 1,2-Alkyl Radical Migration, Chemistry - A European Journal, 2023, 29(29),
Production Method 5
Reaction Conditions
1.1 Catalysts: Copper(II) triflate Solvents: Dichloromethane ; rt → 0 °C; 0 °C; 1 h, 0 °C → rt
Reference
- Tetrahydropyranoindoles, derivatives thereof, and their methods of synthesis and use, United States, , ,
Production Method 6
Reaction Conditions
1.1 Catalysts: Copper(II) triflate Solvents: Dichloromethane ; rt → 0 °C
1.2 Solvents: Dichloromethane ; 0 °C; 1 h, 0 °C → rt
1.2 Solvents: Dichloromethane ; 0 °C; 1 h, 0 °C → rt
Reference
- A Cooperative Hydrogen Bond Donor-Bronsted Acid System for the Enantioselective Synthesis of Tetrahydropyrans, Angewandte Chemie, 2018, 57(52), 17225-17229
1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester Raw materials
1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester Preparation Products
1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
919295-78-6 (1H-Indole-3-acetic acid, 4-fluoro-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
